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Compound of Interest

Compound Name: N-Butyraldehyde-D8

Cat. No.: B124768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the standards, analytical

methodologies, and data interpretation for determining the isotopic enrichment and chemical

purity of N-Butyraldehyde-D8. This deuterated analog of n-butyraldehyde is a crucial tool in

various scientific disciplines, including mechanistic studies, metabolic tracing, and as an

internal standard in quantitative analyses.

Core Concepts: Isotopic Enrichment and Chemical
Purity
Isotopic Enrichment refers to the percentage of a specific isotope at a particular atomic position

within a molecule, expressed as "atom % D" for deuterium. For N-Butyraldehyde-D8, this

value indicates the extent to which hydrogen atoms have been replaced by deuterium. It is a

critical parameter as it directly impacts the accuracy of isotope-based analytical methods.

Chemical Purity, on the other hand, defines the percentage of the N-Butyraldehyde-D8
molecule in the entire sample, exclusive of any isotopic variations. Impurities can include

residual starting materials, byproducts from synthesis, or degradation products. High chemical

purity is essential to avoid interference in experimental systems.

N-Butyraldehyde-D8: Specifications and Properties
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N-Butyraldehyde-D8 is commercially available from various suppliers, generally with high

standards for both isotopic enrichment and chemical purity.

Property Typical Specification/Value

Chemical Name 1,2,2,3,3,4,4,4-octadeuteriobutan-1-one[1]

Synonyms Butanal-d8, Butyraldehyde-d8[1][2][3]

CAS Number 84965-36-6[2][3]

Molecular Formula CD₃CD₂CD₂CDO[2]

Molecular Weight 80.16 g/mol [2]

Isotopic Enrichment ≥ 99 atom % D[2]

Chemical Purity ≥ 96%[2]

Appearance Colorless liquid

Experimental Protocols for Quality Assessment
The determination of isotopic enrichment and chemical purity of N-Butyraldehyde-D8 primarily

relies on two powerful analytical techniques: Gas Chromatography-Mass Spectrometry (GC-

MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ²H).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isotopic Enrichment
GC-MS is a highly sensitive technique used to separate volatile compounds and analyze their

mass-to-charge ratio, providing information about their isotopic distribution.

Methodology:

Sample Preparation:

Prepare a dilute solution of N-Butyraldehyde-D8 in a volatile organic solvent (e.g.,

dichloromethane, hexane, or ethyl acetate). A typical concentration is around 10 µg/mL.
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Ensure the sample is free of particulate matter by centrifugation or filtration to prevent

blockage of the GC injector and column.

Instrumentation and Parameters:

Gas Chromatograph (GC):

Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x

0.25 mm i.d., 0.25 µm film thickness), is suitable for separating butyraldehyde and

potential volatile impurities.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp: Increase to 150°C at a rate of 10°C/minute.

Hold at 150°C for 2 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Acquisition Mode: Full scan mode to detect all ions within a specified mass range (e.g.,

m/z 30-100) to observe the full isotopic cluster.

Data Analysis and Isotopic Enrichment Calculation:

Identify the molecular ion peak (M⁺) for N-Butyraldehyde-D8 (m/z 80).

Analyze the isotopic cluster around the molecular ion. The presence of ions at m/z 79 (M-

1), m/z 78 (M-2), etc., indicates the presence of incompletely deuterated species (e.g.,

C₄D₇HO).
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Correct the observed ion intensities for the natural abundance of ¹³C.

The isotopic enrichment (atom % D) is calculated based on the relative intensities of the

ions in the molecular ion cluster. The formula for a simplified case (ignoring contributions

from species with more than one proton) is: Atom % D = [ (Iₘ₈₀) / (Iₘ₈₀ + Iₘ₇₉ + Iₘ₇₈ + ... ) ]

x 100% where I is the intensity of the respective ion. More complex calculations involving

binomial distribution are used for higher accuracy.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information and is a primary method for both

chemical purity and isotopic enrichment determination.

Quantitative ¹H NMR (qNMR) is used to determine the chemical purity of N-Butyraldehyde-D8
by comparing the integral of a known internal standard to the integrals of any residual proton

signals in the sample.[5][6]

Methodology:

Sample Preparation:

Accurately weigh a known amount of N-Butyraldehyde-D8 (e.g., 5-10 mg) into an NMR

tube.

Accurately weigh and add a known amount of a certified internal standard with a known

purity (e.g., maleic acid, dimethyl sulfone). The standard should have a simple spectrum

with peaks that do not overlap with any potential impurity signals.

Dissolve the mixture in a known volume of a deuterated solvent (e.g., Chloroform-d,

Acetone-d6).

Instrumentation and Parameters:

NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is

recommended for better signal dispersion.

Pulse Sequence: A standard single-pulse experiment.
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Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T1 relaxation

time of the signals of interest) is crucial for accurate quantification. A typical value is 30-60

seconds.

Number of Scans (ns): Sufficient scans should be acquired to achieve a good signal-to-

noise ratio (S/N > 250:1 for high accuracy).[6]

Data Processing and Purity Calculation:

Process the spectrum with appropriate phasing and baseline correction.

Integrate the characteristic signal of the internal standard and any observable proton

signals from impurities in the N-Butyraldehyde-D8 sample. The non-deuterated n-

butyraldehyde would show characteristic signals around 9.76 ppm (aldehyde proton), 2.37

ppm, 1.64 ppm, and 0.97 ppm.[7]

The chemical purity is calculated using the following formula:[5][8] Purity (%) = (I_sample /

N_sample) x (N_std / I_std) x (MW_sample / m_sample) x (m_std / MW_std) x P_std

where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

P = Purity of the standard

sample refers to the impurity and std refers to the internal standard.

²H (Deuterium) NMR directly observes the deuterium nuclei, providing a qualitative and semi-

quantitative confirmation of deuteration at different positions in the molecule.[9]

Methodology:

Sample Preparation:
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Dissolve the N-Butyraldehyde-D8 sample in a non-deuterated solvent (e.g., CHCl₃) to

avoid a large solvent signal in the ²H spectrum.[10][11]

Instrumentation and Parameters:

NMR Spectrometer: A spectrometer equipped with a broadband probe capable of

observing deuterium.

Locking: The experiment is performed unlocked, as the deuterium channel is used for

acquisition.[9][10][11]

Pulse Sequence: A simple pulse-acquire sequence.

Referencing: The chemical shifts in ²H NMR are very similar to those in ¹H NMR.[12] The

spectrum can be referenced to the natural abundance deuterium signal of the solvent.[10]

Data Interpretation:

The ²H NMR spectrum should show signals corresponding to the different deuterated

positions in the N-Butyraldehyde-D8 molecule (CD₃, CD₂, and CDO).

The absence of significant signals at other chemical shifts confirms the isotopic purity.

The relative integrals of the signals can provide an estimate of the deuterium distribution

across the molecule.

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the experimental procedures for determining

the purity and isotopic enrichment of N-Butyraldehyde-D8.

Caption: Workflow for Isotopic Enrichment Analysis by GC-MS.

Caption: Workflow for Chemical Purity Determination by ¹H NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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